![molecular formula C10H10N4O3 B2373359 1-methyl-N-(5-methylisoxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide CAS No. 1049512-88-0](/img/structure/B2373359.png)
1-methyl-N-(5-methylisoxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
1-methyl-N-(5-methylisoxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C10H10N4O3 and its molecular weight is 234.215. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Isothiazolopyridines, pyridothiazines, and pyridothiazepines are important for their biological activities. Advanced synthesis methods, including microwave-assisted techniques, have been developed for these compounds, offering higher yields and shorter reaction times compared to conventional methods. These compounds show promise for various biological applications due to their structural and functional diversity (Youssef et al., 2012).
Antimicrobial and Anti-inflammatory Properties
The synthesis and evaluation of isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-dione derivatives, and pyrazolo[3,4-d]pyridazines have demonstrated significant antimicrobial and anti-inflammatory activities. These findings underscore the potential of these compounds in developing new therapeutic agents (Zaki et al., 2016).
Anticancer Applications
New platinum-oxicam complexes have shown strong anti-proliferative effects on ovarian carcinoma cells in vitro, highlighting their potential as anticancer drugs. This research demonstrates the effectiveness of these complexes against various cancer cell lines, suggesting a promising avenue for cancer treatment (Tamasi et al., 2010).
Cytotoxicity and Antidepressant Properties
The synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been explored, with some compounds showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. Additionally, the crystal and molecular structure of isocarboxazid, an antidepressant drug, has been determined, providing insights into its therapeutic mechanism (Hassan et al., 2014; İde et al., 1996).
Novel Synthesis Routes and Antiviral Activities
Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized via a new route, showing remarkable activity against the avian influenza virus. This research opens new pathways for developing antiviral agents to combat flu viruses (Hebishy et al., 2020).
Properties
IUPAC Name |
1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O3/c1-6-5-8(13-17-6)11-10(16)7-3-4-9(15)14(2)12-7/h3-5H,1-2H3,(H,11,13,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLENJRYRLBHMRN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=NN(C(=O)C=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.